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Compound of Interest

Compound Name: AG-7404

Cat. No.: B1666633 Get Quote

Essential Safety and Handling Guide for AG-
7404
Disclaimer: This document provides essential safety and logistical information for handling the

research compound AG-7404. As a specific Safety Data Sheet (SDS) for AG-7404 is not

publicly available, these guidelines are based on standard laboratory practices for handling

potent, biologically active compounds of unknown toxicity. Researchers must exercise caution

and consult with their institution's Environmental Health and Safety (EHS) department for

specific guidance.

AG-7404 is an irreversible inhibitor of the picornavirus 3C protease and is intended for

research use only.[1][2][3] It is not for human or veterinary use.[3] Due to its biological activity

and the lack of comprehensive safety data, it should be handled with a high degree of care to

minimize exposure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling AG-7404 in powder form or in solution.
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PPE Category Specification

Hand Protection

Nitrile or other chemical-resistant gloves.

Double-gloving is recommended, especially

when handling stock solutions. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side shields or safety

goggles.

Body Protection

A lab coat worn over full-length pants and

closed-toe shoes. Consider a disposable gown

when handling larger quantities or if there is a

risk of splashing.

Respiratory Protection

When handling the powder form outside of a

certified chemical fume hood, a properly fitted

N95 or higher-rated respirator is recommended

to prevent inhalation.

Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing exposure risk.

2.1. Engineering Controls:

Chemical Fume Hood: All handling of the solid form of AG-7404 and preparation of stock

solutions should be performed in a certified chemical fume hood to prevent inhalation of any

airborne particles.

Ventilation: Ensure adequate general laboratory ventilation.

2.2. Procedural Steps for Handling:

Preparation:

Designate a specific area within the laboratory for handling AG-7404.

Assemble all necessary equipment and reagents before starting work.
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Ensure a chemical spill kit is readily accessible.

Donning PPE:

Put on a lab coat, closed-toe shoes, and long pants.

Don safety glasses or goggles.

Put on the first pair of nitrile gloves.

If handling powder outside a fume hood, don a respirator.

Put on the second pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Weighing and Solution Preparation (in a chemical fume hood):

Carefully weigh the required amount of AG-7404 powder.

Use a spatula to transfer the powder to a tared vial.

Add the appropriate solvent (e.g., DMSO) to dissolve the compound. AG-7404 is soluble

in DMSO.[3]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Label the stock solution vial clearly with the compound name, concentration, solvent, date,

and your initials.

Experimental Use:

When diluting the stock solution or adding it to experimental setups, work carefully to

avoid splashes or aerosol generation.

Keep all containers with AG-7404 sealed when not in use.

Decontamination:

Wipe down the work area in the fume hood and any contaminated equipment with an

appropriate solvent (e.g., 70% ethanol) followed by a soap and water solution.
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Dispose of all contaminated wipes and disposable labware as chemical waste.

Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

3.1. Storage:

Store AG-7404 as a solid powder in a dry, dark place. For short-term storage, 0-4°C is

suitable, while -20°C is recommended for long-term storage (months to years).[3]

Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six

months.[1] Protect solutions from light and store under nitrogen if possible.[1]

3.2. Disposal Plan:

Solid Waste: All disposable items contaminated with AG-7404 (e.g., pipette tips, tubes,

gloves, wipes) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing AG-7404, including unused solutions and

contaminated media, in a separate, sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's EHS

department in accordance with local, state, and federal regulations. Do not pour any AG-
7404 waste down the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

// Workflow prep_area -> gather_materials -> spill_kit -> don_lab_coat; don_lab_coat ->

don_eyewear -> don_gloves -> weigh_powder; weigh_powder -> prepare_solution ->

experimental_use; experimental_use -> decontaminate; decontaminate -> dispose_solid;

decontaminate -> dispose_liquid; dispose_solid -> remove_ppe; dispose_liquid ->

remove_ppe; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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